Cas no 2044712-92-5 (ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate)

• Product Name: ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate
• CAS No: 2044712-92-5
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• MDL: MFCD30487868
• CID: 4634411
• PubChem ID: 126836150
• Update Time: 2025-10-31

ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy-, ethyl ester
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-3-(pyridin-2-yl)propanoate
• ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate

• MDL： MFCD30487868
• Inchi： 1S/C15H22N2O5/c1-5-21-13(19)11(17-14(20)22-15(2,3)4)12(18)10-8-6-7-9-16-10/h6-9,11-12,18H,5H2,1-4H3,(H,17,20)
• InChI Key： WLEJPYXRAKIOGF-UHFFFAOYSA-N
• SMILES： C(C(=O)OCC)(NC(=O)OC(C)(C)C)C(C1N=CC=CC=1)O

Additional information on ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate

Introduction to Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate (CAS No. 2044712-92-5)

Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate, with the CAS number 2044712-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structure that includes both protective and functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of a tert-butoxy carbonyl group and a hydroxyl moiety, combined with a pyridine substituent, makes it a versatile building block for drug development.

The compound's structure is highly intriguing from a chemical perspective. The tert-butoxy carbonylamino functionality not only provides stability to the molecule during synthetic processes but also acts as a protecting group for the amino functionality. This dual role is particularly valuable in multi-step synthetic routes where selective protection and deprotection are essential. The hydroxyl group, on the other hand, introduces reactivity that can be exploited for further derivatization, making this compound a valuable asset in medicinal chemistry.

The pyridine ring in Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate adds another layer of complexity and utility. Pyridine derivatives are well-known for their broad range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. By incorporating a pyridine moiety into this compound, researchers can potentially enhance its pharmacological profile, making it more effective in treating various diseases.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, researchers have utilized this compound to develop new inhibitors of enzymes involved in cancer metabolism. These inhibitors have shown significant promise in preclinical studies, highlighting the potential of Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate as a starting material for further drug discovery efforts.

The protective nature of the tert-butoxy carbonyl group is particularly useful in multi-step syntheses where the amino group needs to be selectively deprotected under mild conditions without affecting other functional groups. This feature has made Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate a preferred choice for medicinal chemists working on complex molecule synthesis. Additionally, the hydroxyl group can be further functionalized through various chemical reactions, such as esterification or etherification, to produce derivatives with tailored properties.

The pyridine substituent not only contributes to the compound's structural diversity but also enhances its biological activity. Pyridine-based compounds have been extensively studied for their potential therapeutic applications. For example, certain pyridine derivatives have been found to exhibit potent activity against bacterial infections and viral diseases. By incorporating a pyridine ring into Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate, researchers can leverage these known biological activities to develop new treatments for infectious diseases.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate. For instance, catalytic hydrogenation techniques have been employed to selectively reduce the amide bond, yielding new derivatives with different pharmacological profiles. These methods have enabled researchers to explore new chemical space and discover novel bioactive molecules more efficiently.

The versatility of Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate is also evident in its application as a chiral building block. The presence of multiple stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are often required for optimal biological activity. Chiral drugs are particularly important in modern medicine due to their improved efficacy and reduced side effects compared to their racemic counterparts.

In conclusion, Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate (CAS No. 2044712-92-5) is a highly valuable intermediate in pharmaceutical chemistry and biomedicine. Its unique structure, featuring protective and functional groups such as the tert-butoxy carbonyl, hydroxyl moiety, and pyridine substituent, makes it an ideal candidate for drug development. Recent research has demonstrated its potential in synthesizing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. As synthetic methodologies continue to evolve, Ethyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-3-(pyridin-2-yl)propanoate is expected to play an even greater role in the discovery and development of new drugs.